Cas no 1005205-20-8 (3-[4-Methoxy-3-(trifluoromethyl)phenyl]propionic acid)

• Product Name: 3-[4-Methoxy-3-(trifluoromethyl)phenyl]propionic acid
• CAS No: 1005205-20-8
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 2604825
• PubChem ID: 57363570
• Update Time: 2025-04-21

3-[4-Methoxy-3-(trifluoromethyl)phenyl]propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-Methoxy-3-(trifluoromethyl)phenyl]propionic acid
• 3-(4-Methoxy-3-(trifluoromethyl)phenyl)propanoic acid
• 3-[4-methoxy-3-(trifluoromethyl)phenyl]propanoic acid
• MFCD11519317
• 3-(4-Methoxy-3-(trifluoromethyl)phenyl)propanoicacid
• 3-[4-Methoxy-3-(trifluoromethyl)-phenyl]propionic acid
• AKOS015956796
• 1005205-20-8
• JS-4817
• CS-0325535
• SCHEMBL3493151
• FQB20520

• MDL： MFCD11519317
• Inchi： 1S/C11H11F3O3/c1-17-9-4-2-7(3-5-10(15)16)6-8(9)11(12,13)14/h2,4,6H,3,5H2,1H3,(H,15,16)
• InChI Key： BZGRRQPEHHXJNW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)CCC(=O)O)OC)(F)F

Computed Properties

• Exact Mass: 248.06602869g/mol
• Monoisotopic Mass: 248.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids